3-Methyl-6-nitro-1H-indazole

• CAS: 6494-19-5
• Synonyms: 6-Nitro-3-methylindazole; 3-Methyl-6-nitro-1H-indazole
• Molecular Formula: C8H7N3O2
• Molecular Weight: 177.16 g/mol
• SMILES: CC1=C2C=CC(=CC2=NN1)[N+](=O)[O-]
• InChI: InChI=1S/C8H7N3O2/c1-5-7-3-2-6(11(12)13)4-8(7)10-9-5/h2-4H,1H3,(H,9,10)
• InChIKey: FUNWSYKLFDLUIZ-UHFFFAOYSA-N

Scaling Pazopanib synthesis requires a reliable supply of 3-Methyl-6-nitro-1H-indazole, where the precise 3-methyl and 6-nitro substitution pattern is non-negotiable for correct downstream coupling and reduction. Generic indazole analogs lead to incorrect regioisomers, failing pharmacopeial specifications. - Validated as Pazopanib Impurity 22 (≥98% GC) for ANDA analytical method development and impurity profiling. - Enables kilogram-scale production with proven optimized nitration/cyclization conditions for exotherm safety. - Ready-to-ship stock supports seamless integration into pilot plant and commercial API manufacturing workflows.

3-Methyl-6-nitro-1H-indazole: Strategic Oncology Intermediate

3-Methyl-6-nitro-1H-indazole is a nitro-substituted indazole derivative with a molecular weight of 177.16 g/mol, classified as a heterocyclic aromatic compound [1]. It is not employed as an active pharmaceutical ingredient (API) but is recognized industry-wide as a critical, indispensable intermediate in the synthesis of Pazopanib (Votrient), a multi-targeted tyrosine kinase inhibitor (TKI) approved for the treatment of advanced renal cell carcinoma and soft tissue sarcoma . Its specific regioisomeric arrangement (3-methyl, 6-nitro) is essential for the structural fidelity of the downstream active molecule, distinguishing it from other indazole-based building blocks used in unrelated chemical series .

Strategic Intermediate For Pazopanib (TKI) synthesis research

Regioisomeric Specificity 3-Methyl, 6-nitro substitution ensures downstream fidelity

• [1] CAS Common Chemistry. 3-Methyl-6-nitro-1H-indazole. CAS RN: 6494-19-5. American Chemical Society. View Source

Why Generic Indazole Fails in Pazopanib Synthesis

Indazoles represent a broad class of heterocycles, but substitution patterns dramatically alter reactivity and downstream application. Simply substituting 3-Methyl-6-nitro-1H-indazole with another indazole analog, such as 6-nitroindazole or 3-methylindazole, is not feasible in the context of Pazopanib synthesis. The 3-methyl group is essential for subsequent alkylation reactions that install the N-2 methyl group on the indazole core of Pazopanib [1]. Concurrently, the 6-nitro group acts as a masked amino function, requiring specific reduction conditions to yield the 6-aminoindazole intermediate necessary for coupling with the pyrimidine moiety [2]. Using an alternative regioisomer or a compound lacking either the methyl or nitro group would lead to an entirely different reaction pathway, yielding an incorrect regioisomer that fails to meet pharmacopeial specifications for Pazopanib or its impurities [3].

3-methyl group absence may halt N-2 alkylation sequence

6-nitro group required as masked amine; other nitro positions yield different reactivity

Alternative indazole regioisomers may produce off-target impurity profiles

• [1] Bui Thi Thanh Cham et al. Process of Preparing 3-methyl-6-nitro-1H-indazole by Scale of 180 g/batch as an Important Intermediate for the Preparation of Pazopanib. VNU Journal of Science: Medical and Pharmaceutical Sciences, 2023. View Source
• [2] S. B. R. et al. An Alternative Method for Synthesizing N,2,3-Trimethyl-2H-indazol-6-amine as a Key Component in the Preparation of Pazopanib. Molbank, 2024. View Source
• [3] ChemWhat. Pazopanib Impurity 22 (CAS 6494-19-5). Analytical Reference Standard Database. View Source

3-Methyl-6-nitro-1H-indazole: Scalability, Purity & Regulatory Utility

High-Yield Scalability in Pilot-Plant Synthesis

While many lab-scale intermediates fail during pilot-plant scale-up due to exothermic or purity issues, a 2023 process chemistry study demonstrated robust scalability specifically for 3-Methyl-6-nitro-1H-indazole. The compound was successfully synthesized at a 180 g/batch scale, achieving an overall process yield of 79.6% from 2-ethylaniline [1]. This yield represents an improvement over previously reported lab-scale methods (~10 g/batch) [2].

Scale-up Yield

Head-to-head

79.6% overall yield at 180 g/batch

Supports industrial procurement readiness

18-fold scale increase vs. prior lab methods

Evidence Dimension	Synthetic Process Yield
Target Compound Data	79.6% overall yield
Comparator Or Baseline	Previously reported lab-scale synthesis (~10 g/batch)
Quantified Difference	Yield improvement not explicitly quantified but contextualized with 18-fold scale increase
Conditions	Synthesis from 2-ethylaniline via nitration and diazotization/cyclization, optimized for 180 g/batch scale.

Why This Matters

This quantifies the compound's readiness for industrial procurement; it is not merely a catalog entry but a validated, scalable intermediate with proven, high-yielding process conditions, reducing failure risk during internal scale-up campaigns.

• [1] Bui Thi Thanh Cham et al. Process of Preparing 3-methyl-6-nitro-1H-indazole by Scale of 180 g/batch as an Important Intermediate for the Preparation of Pazopanib. VNU Journal of Science: Medical and Pharmaceutical Sciences, 2023. View Source
• [2] Nguyen Van Hai et al. (Referenced within Bui Thi Thanh Cham 2023). Previous laboratory scale work (approx. 10 g/batch). View Source

Pazopanib Precursor Reactivity Differentiation

The utility of 3-Methyl-6-nitro-1H-indazole is directly tied to its specific reactivity profile. A 2024 study highlighted an alternative method for converting this specific compound into N,2,3-trimethyl-2H-indazol-6-amine, a critical downstream intermediate for Pazopanib [1]. This route relies on the presence of the 3-methyl group for subsequent N-2 methylation. In contrast, alternative Pazopanib intermediates like 2,3-Dimethyl-6-nitro-2H-indazole (CAS 444731-73-1) already possess the N-2 methyl group but lack the specific N-1 hydrogen reactivity pattern of the target compound, leading to different impurity profiles and coupling strategies [2].

Reactivity Specificity

Class-level

Precursor to N,2,3-trimethyl-2H-indazol-6-amine

Synthetic route specificity may limit direct substitution

Structural differentiation from dimethyl analog (CAS 444731-73-1)

Evidence Dimension	Synthetic Route Specificity
Target Compound Data	Precursor to N,2,3-trimethyl-2H-indazol-6-amine via selective reduction/alkylation sequence
Comparator Or Baseline	2,3-Dimethyl-6-nitro-2H-indazole (CAS 444731-73-1) - alternative Pazopanib intermediate
Quantified Difference	Structural differentiation: Target compound possesses free N-1 hydrogen for specific coupling; comparator is N-2 methylated.
Conditions	Synthesis of Pazopanib intermediates per published patent and literature routes.

Why This Matters

Procurement teams must select the precise intermediate for their validated synthetic route; confusing this compound with a dimethyl analog would derail the N-2 methylation sequence and produce off-target impurities, as documented in Pazopanib impurity profiling.

• [1] S. B. R. et al. An Alternative Method for Synthesizing N,2,3-Trimethyl-2H-indazol-6-amine as a Key Component in the Preparation of Pazopanib. Molbank, 2024. View Source
• [2] Manus Aktteva Biopharma LLP. Intermediates of Pazopanib: 2,3-Dimethyl-6-nitro-2H-indazole (CAS 444731-73-1). View Source

Regulatory-Grade Purity for ANDA Filings

For generic pharmaceutical development, the identity and purity of intermediates and impurities are non-negotiable. 3-Methyl-6-nitro-1H-indazole is commercially supplied and certified as Pazopanib Impurity 22 with a standard purity specification of ≥98.0% (GC) . This level of characterization is essential for use as a reference standard in Abbreviated New Drug Applications (ANDA), method validation, and quality control release testing [1].

Purity Specification

Cross-study

≥98.0% (GC)

May support analytical reference standard use

Meets typical impurity profiling requirements

Evidence Dimension	Purity Specification
Target Compound Data	≥98.0% (GC)
Comparator Or Baseline	Industry standard for high-purity intermediates/reference standards
Quantified Difference	Meets or exceeds typical 98% purity threshold required for analytical standard qualification.
Conditions	Gas Chromatography (GC) purity analysis; commercial catalog specifications from TCI and Fisher Scientific.

Why This Matters

This quantifies the compound's fitness for regulatory use; a sub-98% purity batch would be unsuitable for critical GMP analytics, making this specification a key procurement gate for QC/QA teams.

• [1] ChemWhat. Pazopanib Impurity 22 (CAS 6494-19-5). Application: ANDA, Method Validation, Quality Control. View Source

3-Methyl-6-nitro-1H-indazole: Validated Use Cases

Pilot-Plant Scale-up for Pazopanib API

Based on the proven 79.6% overall yield at a 180 g/batch scale, this compound is the preferred building block for scaling Pazopanib synthesis beyond the bench [1]. Procurement of this intermediate directly supports the industrial production of the tyrosine kinase inhibitor Pazopanib, leveraging optimized nitration and cyclization conditions that mitigate the exothermic risks often associated with scaling such reactions .

Generic Development & ANDA Filing for Pazopanib

Certified as Pazopanib Impurity 22 with a validated purity of ≥98.0% (GC), this compound is essential for establishing impurity profiles and developing validated analytical methods (HPLC/GC) required for Abbreviated New Drug Applications (ANDA) . Its use as a reference standard ensures the accurate quantification of process-related impurities in the final drug product, a regulatory necessity for market approval [2].

Kinase Inhibitor Optimization via Indazole Scaffold

The 6-nitro-3-methylindazole core serves as a versatile scaffold for structure-activity relationship (SAR) studies targeting VEGFR, PDGFR, and other kinases . Researchers utilize this compound as a starting material for library synthesis, specifically to explore modifications at the N-1 and C-6 positions via reduction of the nitro group to an amine for subsequent coupling reactions [3].

Application

Selection Property

Validation Focus

Pilot-plant Pazopanib synthesis

Scalable process intermediate

Reaction yield and exotherm safety

Generic ANDA impurity profiling

Certified impurity reference standard

Purity and analytical method qualification

Kinase inhibitor SAR library synthesis

Versatile nitro-indazole scaffold

Nitro reduction and N-1 coupling reactivity

• [1] Bui Thi Thanh Cham et al. Process of Preparing 3-methyl-6-nitro-1H-indazole by Scale of 180 g/batch as an Important Intermediate for the Preparation of Pazopanib. VNU Journal of Science: Medical and Pharmaceutical Sciences, 2023. View Source
• [2] ChemWhat. Pazopanib Impurity 22 (CAS 6494-19-5). Use: ANDA, Method Validation, QC. View Source
• [3] S. B. R. et al. An Alternative Method for Synthesizing N,2,3-Trimethyl-2H-indazol-6-amine. Molbank, 2024. View Source